Cis-3A-Aminomethyl-Tetrahydro-Furo[3,4-C]Pyrrole-5-Carboxylicacidtert-Butylester

• IUPAC Name: tert-butyl (3aS,6aS)-3a-(aminomethyl)-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrole-5-carboxylate
• InChI: InChI=1S/C12H22N2O3/c1-11(2,3)17-10(15)14-4-9-5-16-8-12(9,6-13)7-14/h9H,4-8,13H2,1-3H3/t9-,12+/m0/s1
• InChI Key: OQERNDOJQQSAJJ-JOYOIKCWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2COCC2(C1)CN
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]2COC[C@]2(C1)CN
• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol

Description

Cis-3A-Aminomethyl-Tetrahydro-Furo[3,4-C]Pyrrole-5-Carboxylicacidtert-Butylester (hereafter referred to as Cis-3AAMT-FPCA-t-Butyl) is a chemical compound of the tetrahydrofuro[3,4-c]pyrrole family, which has been studied for its potential applications in a variety of scientific fields. Cis-3AAMT-FPCA-t-Butyl is a cyclic ring structure with a nitrogen atom at its center, and two carboxylic acid groups attached to the nitrogen atom. The compound has a unique structure, with the potential to be used as a versatile building block in organic synthesis.

Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis : Studies have explored the synthesis of various heterocyclic compounds, including tetrahydroisoquinolinones and furo[3,2-c]pyridines, demonstrating the interest in developing methods for creating complex structures that are often found in pharmacologically active molecules. For example, Kandinska, Kozekov, and Palamareva (2006) detailed the synthesis of tetrahydroisoquinolinones incorporating pharmacological interest fragments through reactions involving homophthalic anhydride and N-(furan-2-yl-methylidene)-benzylamine (Kandinska, Kozekov, & Palamareva, 2006).

• Rotational Spectroscopy and Quantum-chemical Calculations : Research on the characterization of cis and trans conformers of molecules through advanced techniques like rotational spectroscopy, supported by quantum-chemical calculations, indicates the depth of structural analysis pursued in the field. For instance, Koerber et al. (2009) identified cis and trans conformers of HSSOH, showcasing the application of these methods for detailed molecular characterization (Koerber, Baum, Giesen, Schlemmer, Hahn, & Gauss, 2009).

• Stereoselective Synthesis : The pursuit of stereochemical studies to understand and control the synthesis of cis- and trans-configured molecules further underscores the scientific community's focus on creating compounds with specific three-dimensional arrangements. This is critical for the development of pharmaceuticals where the activity can be highly stereo-specific (Bernáth, Stájer, Szabó, Folop, & Sohár, 1985).

Applications in Drug Development and Material Science

• Neuraminidase Inhibitors : The design and synthesis of compounds with pyrrolidine cores for use as neuraminidase inhibitors highlight the application of similar chemistry in the development of antiviral drugs. The synthesis of potent inhibitors like A-192558 showcases the application of complex organic synthesis in creating bioactive molecules (Wang, Chen, Wang, Gentles, Sowin, Kati, Muchmore, Giranda, Stewart, Sham, Kempf, & Laver, 2001).

• Photocatalysis and Flow Chemistry : The scale-up synthesis of cis-cyclobutane-1,3-dicarboxylic acid derivatives using continuous photo flow chemistry indicates the interest in applying advanced synthetic methods for the production of complex molecules. This approach not only facilitates the synthesis of biologically active compounds but also those relevant to material sciences, demonstrating the versatility of these chemical frameworks (Yamashita, Nishikawa, & Kawamoto, 2019).